Cas no 317817-41-7 (1H-Benzimidazole-2-acetonitrile,7-methoxy-)
1H-Benzimidazole-2-acetonitrile,7-methoxy- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Benzimidazole-2-acetonitrile,7-methoxy-
- 1H-Benzimidazole-2-acetonitrile,4-methoxy- (9CI)
- AC5879
- 317817-41-7
- CS-0059049
- MFCD18807766
- 2-(4-methoxy-1H-benzimidazol-2-yl)acetonitrile
- 2-(7-methoxy-1H-benzo[d]imidazol-2-yl)acetonitrile
- AKOS024016617
- DTXSID301271059
- 1H-Benzimidazole-2-acetonitrile,4-methoxy-(9CI)
- CS-12325
- SY046472
- 4-methoxy-1h-benzimidazole-2-acetonitrile
- 7-methoxy-1H-Benzimidazole-2-acetonitrile
- EN300-372934
- 2-(Cyanomethyl)-4-methoxybenzimidazole
- 2-(4-methoxy-1H-benzo[d]imidazol-2-yl)acetonitrile
- 2-(4-methoxy-1H-1,3-benzodiazol-2-yl)acetonitrile
- DB-108256
-
- MDL: MFCD18807766
- Inchi: 1S/C10H9N3O/c1-14-8-4-2-3-7-10(8)13-9(12-7)5-6-11/h2-4H,5H2,1H3,(H,12,13)
- InChI Key: PUVMVNRIJSTIGD-UHFFFAOYSA-N
- SMILES: O(C)C1=CC=CC2=C1N=C(CC#N)N2
Computed Properties
- Exact Mass: 187.07467
- Monoisotopic Mass: 187.075
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 247
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 61.7A^2
- XLogP3: 1.1
Experimental Properties
- PSA: 61.7
1H-Benzimidazole-2-acetonitrile,7-methoxy- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM386438-1g |
2-(Cyanomethyl)-4-methoxybenzimidazole |
317817-41-7 | 95%+ | 1g |
$923 | 2023-01-10 | |
| eNovation Chemicals LLC | D685550-0.25g |
2-(Cyanomethyl)-4-methoxybenzimidazole |
317817-41-7 | 95% | 0.25g |
$250 | 2024-07-20 | |
| eNovation Chemicals LLC | D685550-1g |
2-(Cyanomethyl)-4-methoxybenzimidazole |
317817-41-7 | 95% | 1g |
$825 | 2024-07-20 | |
| Chemenu | CM386438-100mg |
2-(Cyanomethyl)-4-methoxybenzimidazole |
317817-41-7 | 95%+ | 100mg |
$242 | 2023-01-10 | |
| Chemenu | CM386438-250mg |
2-(Cyanomethyl)-4-methoxybenzimidazole |
317817-41-7 | 95%+ | 250mg |
$404 | 2023-01-10 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1129689-250mg |
2-(7-methoxy-1H-benzo[d]imidazol-2-yl)acetonitrile |
317817-41-7 | 97% | 250mg |
¥2152.00 | 2024-08-02 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1129689-1g |
2-(7-methoxy-1H-benzo[d]imidazol-2-yl)acetonitrile |
317817-41-7 | 97% | 1g |
¥7559.00 | 2024-08-02 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | Y07915-1g |
1H-Benzimidazole-2-acetonitrile,7-methoxy- |
317817-41-7 | 95% | 1g |
¥8289.0 | 2024-07-16 | |
| Enamine | EN300-372934-0.05g |
2-(4-methoxy-1H-1,3-benzodiazol-2-yl)acetonitrile |
317817-41-7 | 0.05g |
$972.0 | 2023-03-02 | ||
| Enamine | EN300-372934-0.1g |
2-(4-methoxy-1H-1,3-benzodiazol-2-yl)acetonitrile |
317817-41-7 | 0.1g |
$1019.0 | 2023-03-02 |
1H-Benzimidazole-2-acetonitrile,7-methoxy- Related Literature
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
Additional information on 1H-Benzimidazole-2-acetonitrile,7-methoxy-
Latest Research Insights on 1H-Benzimidazole-2-acetonitrile,7-methoxy- (CAS: 317817-41-7) in Chemical Biology and Pharmaceutical Applications
The compound 1H-Benzimidazole-2-acetonitrile,7-methoxy- (CAS: 317817-41-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile pharmacological properties and potential therapeutic applications. This research briefing synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and emerging applications in drug discovery.
Recent studies have highlighted the role of 1H-Benzimidazole-2-acetonitrile,7-methoxy- as a key intermediate in the synthesis of novel benzimidazole derivatives. These derivatives exhibit a broad spectrum of biological activities, including antimicrobial, antiviral, and anticancer properties. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that modifications at the 2-acetonitrile position significantly enhance the compound's binding affinity to target enzymes, such as tyrosine kinases, which are critical in cancer cell proliferation.
In addition to its role in oncology, 1H-Benzimidazole-2-acetonitrile,7-methoxy- has shown promise in the treatment of infectious diseases. A recent preprint on bioRxiv reported its efficacy against resistant strains of Mycobacterium tuberculosis, with a mechanism of action involving inhibition of cell wall synthesis. The study utilized molecular docking simulations to elucidate the compound's interaction with the DprE1 enzyme, a validated target for tuberculosis therapy.
From a synthetic chemistry perspective, advancements in green chemistry have enabled more efficient and sustainable production of 1H-Benzimidazole-2-acetonitrile,7-methoxy-. A 2024 paper in Organic Process Research & Development described a microwave-assisted synthesis method that reduces reaction times by 60% while maintaining high yields (85-90%). This innovation addresses previous challenges related to scalability and environmental impact, making the compound more accessible for large-scale pharmaceutical applications.
Ongoing clinical investigations are exploring the pharmacokinetic profile of 1H-Benzimidazole-2-acetonitrile,7-methoxy- derivatives. Preliminary data from Phase I trials indicate favorable absorption and distribution characteristics, with moderate plasma protein binding (60-70%) and a half-life suitable for once-daily dosing regimens. Researchers are particularly optimistic about its potential as a scaffold for developing next-generation kinase inhibitors with improved selectivity profiles.
In conclusion, 1H-Benzimidazole-2-acetonitrile,7-methoxy- (CAS: 317817-41-7) represents a promising chemical entity with multifaceted applications in modern drug discovery. Its structural versatility, combined with recent synthetic advancements and demonstrated biological activities, positions it as a valuable tool for addressing unmet medical needs across various therapeutic areas. Future research directions should focus on optimizing its drug-like properties and exploring combination therapies to maximize clinical benefits.
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